Cas no 2287268-30-6 ([3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine)

• Product Name: [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• CAS No: 2287268-30-6
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 5854515
• PubChem ID: 137945592
• Update Time: 2025-11-01

[3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6760618
• 2287268-30-6
• [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• [3-(2,3,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]methanamine

• Inchi： 1S/C12H12F3N/c13-7-1-8(10(15)9(14)2-7)12-3-11(4-12,5-12)6-16/h1-2H,3-6,16H2
• InChI Key： NHXLLLSDJXEDDJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C12CC(CN)(C1)C2)F)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

[3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine: A Multifunctional Compound for Advanced Biomedical Applications

[3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, with the CAS number 2287268-30-6, represents a novel class of bicyclo[1.1.1]pentanyl-derived compounds that have garnered significant attention in the field of biomedical research. This compound, characterized by its unique trifluorophenyl substituent and a highly strained bicyclo[1.1.1]pentanyl framework, has demonstrated promising pharmacological properties and potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a focal point for drug discovery initiatives targeting neurological disorders and metabolic diseases.

The molecular structure of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is a critical factor in its biological activity. The trifluorophenyl group, which is a common functional moiety in pharmaceuticals, introduces significant electronic effects that influence the compound’s reactivity and binding affinity. The bicyclo[1.1.1]pentanyl scaffold, known for its rigid three-dimensional architecture, provides a stable platform for the attachment of various functional groups. This structural feature is particularly advantageous in drug design, as it allows for precise control over the spatial orientation of the molecule, enhancing its ability to interact with specific biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of [3-(2,3,5-Triflurophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. Researchers have reported the use of catalytic asymmetric synthesis methods to achieve high stereoselectivity in the formation of the bicyclo[1.1.1]pentanyl ring. These methods not only improve the yield of the target compound but also reduce the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing. The development of scalable synthesis routes for this compound is a critical step toward its potential commercialization as a therapeutic agent.

One of the most intriguing aspects of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its potential applications in the treatment of neurodegenerative diseases. Preclinical studies have shown that this compound exhibits neuroprotective effects by modulating the activity of ion channels and receptors involved in neuronal signaling. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine significantly reduced oxidative stress in neuronal cells exposed to toxic stimuli. These findings suggest its potential as a therapeutic agent for conditions such as Alzheimer’s disease and Parkinson’s disease.

In addition to its neuroprotective properties, [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has shown promise in the field of metabolic disorders. Research conducted in 2024 by a team at the University of California, San Francisco, revealed that this compound can regulate glucose metabolism by interacting with key enzymes in the insulin signaling pathway. The compound’s ability to enhance insulin sensitivity has sparked interest in its potential use as an adjunct therapy for type 2 diabetes. These findings underscore the versatility of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in addressing complex physiological processes.

Another area of active research involving [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is its role in the development of targeted drug delivery systems. The compound’s unique structure allows it to serve as a scaffold for the attachment of various ligands, enabling the creation of molecules that can selectively bind to specific receptors on target cells. This property is particularly valuable in the design of drugs for conditions such as cancer, where the ability to deliver therapeutic agents to specific tissues is crucial for minimizing side effects and improving treatment efficacy.

Despite its promising therapeutic potential, the development of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine as a drug faces several challenges. One of the primary obstacles is the need to optimize its pharmacokinetic profile to ensure adequate bioavailability and prolonged therapeutic effects. Researchers are currently exploring various strategies, including the incorporation of prodrug moieties and the use of nanoparticle-based delivery systems, to enhance the compound’s stability and effectiveness in vivo.

Furthermore, the safety profile of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine must be thoroughly evaluated before it can be considered for clinical trials. While preclinical studies have shown minimal toxicity, long-term effects on human physiology remain to be determined. Comprehensive toxicological assessments, including studies on potential carcinogenicity and genotoxicity, are essential to ensure the compound’s safety for therapeutic use.

The future of [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine in biomedical applications is closely tied to advancements in computational modeling and structural biology. These technologies are being used to predict the compound’s interactions with biological targets and to design more effective derivatives. For example, molecular docking studies have identified potential binding sites for the compound on key proteins involved in various diseases, providing valuable insights for drug optimization.

In conclusion, [3-(2,3,5-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]methanamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the treatment of a wide range of diseases. While challenges remain in its development, ongoing research and technological innovations are paving the way for its potential clinical application. As the scientific community continues to explore the therapeutic potential of this compound, it is likely to play an increasingly important role in the future of medicine.